(E)-2-((4-methoxyphenyl)amino)-9-methyl-3-((2-phenylhydrazono)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-(4-methoxyanilino)-9-methyl-3-[(E)-(phenylhydrazinylidene)methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C23H21N5O2/c1-16-7-6-14-28-22(16)26-21(25-17-10-12-19(30-2)13-11-17)20(23(28)29)15-24-27-18-8-4-3-5-9-18/h3-15,25,27H,1-2H3/b24-15+
• InChI Key: CECQYKUVTRUMLN-BUVRLJJBSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=NNC3=CC=CC=C3)NC4=CC=C(C=C4)OC
• Isomeric SMILES: CC1=CC=CN2C1=NC(=C(C2=O)/C=N/NC3=CC=CC=C3)NC4=CC=C(C=C4)OC
• Molecular Formula: C23H21N5O2
• Molecular Weight: 399.4 g/mol

Description

(E)-2-((4-methoxyphenyl)amino)-9-methyl-3-((2-phenylhydrazono)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C23H21N5O2 and its molecular weight is 399.454. The purity is usually 95%.
BenchChem offers high-quality (E)-2-((4-methoxyphenyl)amino)-9-methyl-3-((2-phenylhydrazono)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-2-((4-methoxyphenyl)amino)-9-methyl-3-((2-phenylhydrazono)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. Imaging Agent for Parkinson's Disease

(E)-2-((4-methoxyphenyl)amino)-9-methyl-3-((2-phenylhydrazono)methyl)-4H-pyrido[1,2-a]pyrimidin-4-one and its derivatives have been explored as potential PET imaging agents for Parkinson's disease. Specifically, a study synthesized a tracer, [11C]HG-10-102-01, from a precursor related to this compound. This tracer shows promise for imaging LRRK2 enzyme activity, a key factor in Parkinson's disease research (Wang, Gao, Xu, & Zheng, 2017).

2. Aldose Reductase Inhibition and Antioxidant Properties

Compounds in the pyrido[1,2-a]pyrimidin-4-one family, which includes the specified chemical, have been identified as selective aldose reductase inhibitors. These compounds exhibit significant inhibitory potency and also demonstrate notable antioxidant properties. This dual activity suggests potential therapeutic applications in managing conditions like diabetic complications (La Motta et al., 2007).

3. Structural Analysis and Crystallography

The structure and crystallography of similar pyrimidin-4-one derivatives have been extensively studied. These studies focus on understanding the molecular and crystal structure, which is crucial for designing more effective compounds with potential therapeutic applications. Such studies provide insights into the molecular interactions and stability of these compounds (Moser, Bertolasi, & Vaughan, 2005).

4. Interaction with Bovine Serum Albumin

Research has also been conducted on the interaction of pyrido[1,2-a]pyrimidin-4-one derivatives with bovine serum albumin (BSA). Understanding these interactions is vital for drug development, as it influences drug distribution, efficacy, and metabolism (Meng, Zhu, Zhao, Yu, & Lin, 2012).